3-Benzoylphenylboronic acid

• IUPAC Name: (3-benzoylphenyl)boronic acid
• InChI: InChI=1S/C13H11BO3/c15-13(10-5-2-1-3-6-10)11-7-4-8-12(9-11)14(16)17/h1-9,16-17H
• InChI Key: IQKDRPRIEZYLJN-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=CC=C1)C(=O)C2=CC=CC=C2)(O)O
• Molecular Formula: C13H11BO3
• Molecular Weight: 226.04 g/mol

Description

3-Benzoylphenylboronic acid is a compound that has attracted the attention of many researchers due to its unique physical and chemical properties. It has a CAS Number of 1265312-79-5 and a molecular weight of 226.04.

Synthesis Analysis

Phenylboronic acids, such as 3-Benzoylphenylboronic acid, are used as synthetic intermediates in organic synthesis. The Suzuki-Miyaura reaction is important for the synthesis of many inhibitors of serine proteases. The primary method for the synthesis of boronic acids is through the electrophilic trapping of an organometallic reagent with a boric ester.

Molecular Structure Analysis

The molecular formula of 3-Benzoylphenylboronic acid is C13H11BO3. Geometry optimization was performed for the eight possible conformations of 3-formylphenylboronic acid (3FPBA) and 4-formylphenyl-boronic acid (4FPBA) using the DFT/B3LYP method with the 6-311++G(d,p) basis set.

Chemical Reactions Analysis

Boronic acids, including 3-Benzoylphenylboronic acid, are increasingly utilized in diverse areas of research. They interact with diols and strong Lewis bases such as fluoride or cyanide anions, leading to their utility in various sensing applications.

Scientific Research Applications

Dynamic Click Chemistry

• Boronic acid-based dynamic click chemistry has gained prominence due to its reversible nature. . It plays a crucial role in chemical biology, supramolecular chemistry, and biomedical applications.

Sensing Applications

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Mechanism of Action

Target of Action

Boronic acids, in general, are known to interact with various enzymes and proteins, playing a crucial role in numerous biochemical processes .

Mode of Action

Boronic acids, including 3-Benzoylphenylboronic acid, are known to form reversible covalent complexes with proteins, enzymes, and other biological molecules, which can lead to changes in their function .

Biochemical Pathways

As a boronic acid derivative, it may be involved in various biochemical reactions, potentially affecting multiple pathways .

Result of Action

The compound’s interactions with its targets could lead to various cellular responses, depending on the specific targets and the context of the interaction .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 3-Benzoylphenylboronic acid . These factors could include pH, temperature, presence of other molecules, and more .

Safety and Hazards

3-Benzoylphenylboronic acid may cause respiratory irritation and skin irritation. It is recommended to use only outdoors or in a well-ventilated area and avoid breathing dust/fumes.